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- InChI:
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InChI=1S/C8H16O7S/c1-4-7(13-3)6(9)8(5(2)14-4)15-16(10,11)12/h4-9H,1-3H3,(H,10,11,12)/t4-,5+,6+,7-,8-/m1/s1
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Fucoidan is a sulfated polysaccharide that has been found in various brown algae species, including L. digitata, A. nodosum, M. pyrifera, and F. vesiculosus, and has diverse biological activities. Fucoidan consists of repeated (1→3)-L-fucopyranoses or alternating and repeated (1→3)- and (1→4)-L-fucopyranoses, as well as R groups composed of sulfate, uronic acid, or fucose groups. It also contains other sugars such as galactose. It has antioxidant activity in ferric reducing and DPPH scavenging assays (IC50s = 76.8 and 93.69 µg/ml, respectively). Fucoidan inhibits herpes simplex virus 1 (HSV-1) and HSV-2 replication in Vero cells (IC50s = 2.5 and 2.6 µg/ml, respectively). It also inhibits thrombin-induced aggregation of isolated human platelets when used at a concentration of 100 µg/ml. Fucoidan (4 mg/kg) decreases neutrophil infiltration in a rat model of peptone-ind...